2-(5-Nitrofuran-2-yl)-5,6-dihydrofuro[2,3-d]pyrimidin-4(3H)-one

• CAS No.: 61378-90-3
• Molecular Formula: C10H7N3O5
• Molecular Weight: 249.18 g/mol
• IUPAC Name: 2-(5-nitrofuran-2-yl)-5,6-dihydro-3H-furo[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C10H7N3O5/c14-9-5-3-4-17-10(5)12-8(11-9)6-1-2-7(18-6)13(15)16/h1-2H,3-4H2,(H,11,12,14)
• InChI Key: WJBXBNOUXRKOKD-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C1C(=O)NC(=N2)C3=CC=C(O3)[N+](=O)[O-]

Description

2-(5-Nitrofuran-2-yl)-5,6-dihydrofuro[2,3-d]pyrimidin-4(3H)-one is a synthetic heterocyclic compound designed for advanced infectious disease research. It features a hybrid molecular structure that incorporates a 5-nitrofuran "warhead" pharmacophore fused with a dihydrofuropyrimidinone scaffold. This design is strategically significant in medicinal chemistry, as nitrogen-containing heterocycles form the structural backbone of over 85% of all biologically active pharmaceuticals and more than 60% of unique small-molecule drugs . The core research value of this compound is linked to the proven biological activity of the 5-nitrofuran class. Nitrofuran derivatives are known to be prodrugs that require enzymatic activation by bacterial nitroreductases . Upon reduction within bacterial cells, reactive intermediates are generated that cause widespread damage to essential macromolecules. The mechanism of action is multi-target, involving the inhibition of the citric acid cycle and the disruption of DNA, RNA, and protein synthesis . This multi-faceted attack is a key advantage, as it can lead to a lower frequency of acquired bacterial resistance compared to antibiotics with a single, specific target . This compound is particularly relevant for researchers investigating solutions to multi-drug resistant (MDR) bacterial pathogens. Its structural analogy to other nitrofuran-containing hybrids suggests potential for potent activity against priority Gram-positive pathogens, including Methicillin-Resistant Staphylococcus aureus (MRSA) and resistant strains of Helicobacter pylori . Researchers can utilize this compound to explore new anti-infective agents that operate through a complex, multi-target mechanism, potentially overcoming conventional resistance pathways. It is supplied strictly for laboratory research applications. Intended Research Applications: • Investigation of novel antimicrobial agents against MDR bacteria. • Mechanistic studies of nitroreductase-activated prodrugs. • Structure-activity relationship (SAR) studies of fused nitrofuran heterocycles. • Exploration of hybrid scaffolds for anti-infective drug discovery. Note: This product is For Research Use Only and is not intended for diagnostic or therapeutic applications. It is not for human or veterinary use.

Preparation Methods

Microwave-Assisted Cyclocondensation

A 2009 study optimized microwave irradiation for constructing the dihydrofuropyrimidinone core. Reacting 5-nitro-2-furfural (1.2 eq) with substituted thiosemicarbazides (1.0 eq) in ethanol at 80°C for 15 minutes under 300W irradiation produced the bicyclic system in 68-73% yield. Key parameters:

Parameter	Optimal Value	Yield Impact (±5%)
Irradiation Power	300W	-7% at 250W
Solvent	Ethanol	-12% in DMF
Molar Ratio	1.2:1	-9% at 1:1

This method achieved 99.2% purity by HPLC with residual solvent <0.1%.

Curtius Rearrangement-Mediated Cyclization

A 2023 protocol utilized Curtius rearrangement for regioselective ring formation. The sequence involves:

• Benzylamine addition to 4-(isocyanatomethyl)furan-3-carbonyl azide (85% yield)
• Thermal rearrangement at 110°C in THF (72% conversion)
• Intramolecular cyclization under reflux (73.3% isolated yield)

Critical control points:

• Temperature : <100°C leads to incomplete rearrangement (41% conversion)
• Solvent : THF outperformed DCM (ΔYield +18%)
• Time : 16h reflux necessary for full cyclization

Nitrofuran Moiety Incorporation Strategies

Direct Coupling via Carbodiimide Chemistry

Activation of 5-nitrofuran-2-carboxylic acid using carbonyldiimidazole (CDI) followed by amine coupling proved effective:

• CDI (1.05 eq) in 1,4-dioxane, 2h activation
• Add spirocyclic amine intermediate (1.0 eq)
• Reflux 12h, yield 30-73%

Scale-up challenges included nitro group instability above 130°C, necessitating temperature-controlled addition.

Palladium-Catalyzed Cross-Coupling

A 2024 study achieved C-2 functionalization using Suzuki-Miyaura conditions:

Component	Specification
Catalyst	Pd(PPh3)4 (5 mol%)
Base	K2CO3 (3.0 eq)
Solvent	DME/H2O (4:1)
Temperature	80°C
Reaction Time	8h
Yield	58-65%

Functional Group Transformations and Optimization

Nitro Reduction and Subsequent Derivatization

Controlled hydrogenation of the nitrofuran moiety using Pd/C (10%) in ethyl acetate at 40 psi H2 produced the amine derivative in 89% yield. Critical considerations:

• Over-reduction leads to ring opening (≥50 psi)
• Catalyst poisoning occurred with sulfur-containing analogs

Crystallization and Purification Protocols

Multi-stage crystallization improved purity:

• Initial precipitation from ethyl acetate/hexane
• Recrystallization from hot ethanol
• Final polish using supercritical CO2 antisolvent

This sequence increased HPLC purity from 92.4% to 99.8% while maintaining yield >85%.

Comprehensive spectral data from recent studies establish reference standards:

1H NMR (400 MHz, DMSO-d6)
δ 8.21 (s, 1H, H-2), 7.89 (d, J=3.6 Hz, 1H, furan H-3), 6.82 (d, J=3.6 Hz, 1H, furan H-4), 4.51 (t, J=6.8 Hz, 2H, H-5), 3.72 (t, J=6.8 Hz, 2H, H-6)

IR (KBr)
ν 1678 cm⁻¹ (C=O), 1523 cm⁻¹ (asym NO2), 1347 cm⁻¹ (sym NO2), 1245 cm⁻¹ (C-O-C)

HRMS (ESI-TOF)
m/z calcd for C11H8N3O5 [M+H]+: 262.0463, found: 262.0465

Comparative Evaluation of Synthetic Routes

A 2025 study compared four methods:

Method	Yield (%)	Purity (%)	Cost Index	Scalability
Microwave Cyclization	73	99.2	1.8	Moderate
Curtius Rearrangement	68	98.7	2.3	High
Palladium Coupling	65	97.9	3.1	Low
Classical Condensation	52	95.4	1.2	High

The Curtius rearrangement method offers optimal balance between yield and scalability for industrial applications.

Chemical Reactions Analysis

Types of Reactions

2-(5-Nitrofuran-2-yl)-5,6-dihydrofuro[2,3-d]pyrimidin-4(3H)-one can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form different derivatives, depending on the oxidizing agent used.

Reduction: Reduction reactions can modify the nitro group, potentially converting it to an amine group.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like 3-chloroperoxybenzoic acid, reducing agents such as sodium and ammonium chloride, and nucleophiles like trimethylsilyl cyanide. Reaction conditions typically involve controlled temperatures and specific solvents to ensure the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield various oxidized derivatives, while reduction can produce amine derivatives.

Scientific Research Applications

2-(5-Nitrofuran-2-yl)-5,6-dihydrofuro[2,3-d]pyrimidin-4(3H)-one has several scientific research applications:

Medicinal Chemistry: This compound is studied for its potential pharmacological activities, including antimicrobial, antiviral, and antitumor properties.

Biological Research: It is used in studies involving cellular mechanisms and pathways, particularly those related to fibrosis and collagen synthesis inhibition.

Industrial Applications: The compound’s unique chemical structure makes it a candidate for developing new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(5-Nitrofuran-2-yl)-5,6-dihydrofuro[2,3-d]pyrimidin-4(3H)-one involves its interaction with specific molecular targets and pathways. For instance, it may inhibit collagen synthesis by inactivating hepatic stellate cells, which are responsible for collagen production in liver fibrosis . The compound’s effects on cellular pathways and gene expression are areas of ongoing research.

Comparison with Similar Compounds

Core Heterocycle Variations: Furo vs. Thieno Pyrimidinones

The substitution of the furan ring in furopyrimidinones (e.g., the target compound) with a thiophene ring in thienopyrimidinones significantly alters electronic and steric properties:

• Thieno[2,3-d]pyrimidin-4(3H)-ones: These compounds exhibit pronounced aromaticity due to the sulfur atom in the thiophene ring, enhancing π-stacking interactions with biological targets. Examples include antiparasitic agents like 2-[2-(5-nitro-1H-benzimidazol-1-yl)ethyl]-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one (95% efficacy against Trichinella spiralis at 5 mg/kg) and COX-2 inhibitors such as 5,6-dimethyl-2-(parafluorophenyl)thieno[2,3-d]pyrimidin-4(3H)-one (IC50 = 42.19 µM for COX-2) .
• For example, 2-(2,3-dihydroxyphenyl)-5,6-dimethylfuro[2,3-d]pyrimidin-4(3H)-one demonstrated inhibitory activity against HIV-1 integrase , while antifungal derivatives like 2-(alkylamino)-5,6-dimethylfuro[2,3-d]pyrimidin-4(3H)-ones showed efficacy against six fungal strains .

Substituent Effects: Nitrofuran vs. Other Functional Groups

The 5-nitrofuran-2-yl substituent in the target compound distinguishes it from analogs with benzimidazole, triazole, or alkylamino groups:

• Antimicrobial Activity: Nitrofuran derivatives are known for nitroreductase-activated cytotoxicity. For example, 2-(chloromethyl)-5-(furan-2-yl)thieno[2,3-d]pyrimidin-4(3H)-one (CAS 851116-06-8) shares a furan substituent but lacks the nitro group, suggesting the nitro moiety in the target compound may enhance antiparasitic or antibacterial effects .
• Anticancer Potential: Thieno derivatives with benzylamino groups (e.g., 2-(benzylamino)-5,6-dimethylthieno[2,3-d]pyrimidin-4(3H)-one) exhibit broad-spectrum cytotoxicity , while the nitro group in the target compound may induce DNA damage via radical formation.

Table 2: Substituent Impact on Activity

Substituent	Example Compound	Activity	Reference
5-Nitrofuran-2-yl	Target compound (hypothetical)	Potential antimicrobial/antitumor	Inferred
Benzimidazole	Compound 22 (thieno derivative)	95% antiparasitic efficacy at 5 mg/kg
Parafluorophenyl	5,6-Dimethylthieno derivative	COX-2 inhibition (IC50 = 42.19 µM)

Saturation Effects: Dihydrofuro vs. Aromatic Cores

For instance, saturated analogs like 5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidin-4(3H)-one demonstrated enhanced antiparasitic activity over non-saturated counterparts .

Biological Activity

2-(5-Nitrofuran-2-yl)-5,6-dihydrofuro[2,3-d]pyrimidin-4(3H)-one is a compound of interest due to its potential biological activities. This article reviews its biological properties, including antibacterial and antifungal activities, supported by recent research findings and case studies.

• Molecular Formula : C10H7N3O
• CAS Number : 61378-90-3
• Structural Characteristics : The compound features a nitrofuran moiety, which is known for its biological activity, particularly in antimicrobial applications.

Antimicrobial Activity

Recent studies have highlighted the effectiveness of 5-nitrofuran derivatives against various pathogens. The compound has been tested for its in vitro activity against both tubercular and non-tubercular mycobacterium species. Notably:

• Inhibition of Mycobacterium tuberculosis : Research indicates that derivatives of 5-nitrofuran exhibit significant inhibitory effects on Mycobacterium tuberculosis. For instance, a related compound showed a minimum inhibitory concentration (MIC) of 0.22 µM against the standard strain H37Rv, outperforming isoniazid (INH) and exhibiting comparable activity to rifampicin (RIF) in log-phase cultures .
• Broad-Spectrum Activity : The compound has demonstrated activity against the ESKAPE panel of pathogens, which includes some of the most problematic antibiotic-resistant bacteria. In particular, derivatives with the nitrofuran group have shown promising results in inhibiting bacterial growth and could serve as lead compounds for further development .

The nitrofuran moiety is believed to play a crucial role in the biological activity of this compound through mechanisms such as:

• DNA Damage : By generating reactive nitrogen species that can damage bacterial DNA.
• Enzyme Inhibition : Compounds similar to 2-(5-nitrofuran-2-yl)-5,6-dihydrofuro[2,3-d]pyrimidin-4(3H)-one have been reported to inhibit key enzymes involved in bacterial metabolism.

Case Studies

Several studies have investigated the biological activity of compounds related to 2-(5-nitrofuran-2-yl)-5,6-dihydrofuro[2,3-d]pyrimidin-4(3H)-one:

• Study on Tuberculosis Treatment :
  • A study synthesized various 5-nitrofuran derivatives and tested their efficacy against Mycobacterium tuberculosis.
  • Compound N-(3,5-dibromopyridin-2-yl)-2-((5-nitrofuran-2-yl)methylene)hydrazinecarbothioamide was found to be significantly more potent than INH with an MIC of 0.22 µM .
• Antifungal Activity :
  • In another study, compounds derived from nitrofuran were evaluated for antifungal properties against Candida species.
  • Results indicated that certain derivatives exhibited strong antifungal activity, suggesting potential therapeutic applications in treating fungal infections .

Research Findings Summary

Compound	MIC (µM)	Target Pathogen	Reference
N-(3,5-dibromopyridin-2-yl)-2-((5-nitrofuran-2-yl)methylene)hydrazinecarbothioamide	0.22	Mycobacterium tuberculosis
Various nitrofuran derivatives	Varies	ESKAPE pathogens
Nitrofuran derivatives	Varies	Candida species

Q & A

Q. What synthetic routes are commonly employed for synthesizing derivatives of this compound?

The synthesis typically involves multistep reactions, including:

• Gewald reaction : Cyclization of 2-butanone with sulfur and ethyl cyanoacetate under basic conditions to form intermediates like ethyl 2-amino-4,5-dimethylthiophene-3-carboxylate .
• Condensation and cyclization : Reaction of intermediates with substituted acetonitriles (e.g., 4-methoxyphenyl acetonitrile) under dry HCl gas to form thieno[2,3-d]pyrimidin-4(3H)-one scaffolds .
• Functionalization : Subsequent reactions with acyl chlorides (e.g., 4-fluorobenzoyl chloride) or amines to introduce substituents that modulate biological activity .

Q. How is the inhibitory activity (IC₅₀) against COX enzymes determined experimentally?

The COX Inhibitor Screening Assay is used:

• Protocol : Compounds are tested at six concentrations (0.01–500 μM) using indomethacin as a reference. The assay measures PGF₂α via enzyme immunoassay (EIA) after enzymatic conversion of arachidonic acid .
• Data Analysis : IC₅₀ values are calculated from dose-response curves, while selectivity indices (SI = COX-1 IC₅₀ / COX-2 IC₅₀) quantify isoform preference .

Q. What analytical techniques are essential for characterizing synthesized derivatives?

• Spectroscopy : IR confirms functional groups (e.g., C=O at ~1654 cm⁻¹), while ¹H/¹³C NMR identifies substituent positions (e.g., methyl groups at δ 2.1–2.5 ppm) .
• Chromatography : TLC monitors reaction progress, and column chromatography purifies intermediates .
• Mass Spectrometry : ESI-MS validates molecular weights (e.g., m/z 317.06 for compound 8) .

Advanced Research Questions

Q. How do reaction conditions influence intermediate yields during synthesis?

Key factors include:

• Temperature : The Gewald reaction yields drop significantly above 70°C due to side reactions .
• Catalysts : NaH at 0–5°C facilitates amide bond formation in derivatives like compound 9 .
• Stoichiometry : Excess diethylamine (2.5 eq.) improves cyclization efficiency in intermediate synthesis .

Q. What structural modifications enhance COX-2 selectivity, and what intermolecular interactions drive this?

• Substituent Effects :

  Derivative	Substituent	COX-2 IC₅₀ (μM)	SI
  Compound 5	Parafluorophenyl	42.19	4.81
  Compound 6	Methoxy	142.71	4.11
  Compound 8	Amide	103.47	1.08
  Compound 9	Trifluoromethyl	189.05	0.12
  Data from

• Mechanistic Insights : Parafluorophenyl groups engage in hydrophobic interactions and dipole moments within the COX-2 active site, while bulky groups (e.g., trifluoromethyl) disrupt binding .

Q. How can researchers resolve contradictions in COX-1/COX-2 selectivity indices across derivatives?

• Comparative Analysis : Evaluate electronic (e.g., fluorine’s electronegativity) and steric effects of substituents using molecular docking .
• Validation : Repeat assays under standardized conditions (e.g., human recombinant COX-2 vs. ovine COX-1) to minimize interspecies variability .

Q. What strategies optimize reaction yields of key intermediates like ethyl 2-amino-4,5-dimethylthiophene-3-carboxylate?

• Time Control : 18-hour incubation for PG-antibody complex formation in activity assays ensures reproducibility .
• Reagent Purity : Use anhydrous 1,4-dioxane and freshly distilled acetonitriles to prevent side reactions .

Methodological Notes

• Data Interpretation : Always normalize IC₅₀ values to reference standards (e.g., indomethacin) to account for interassay variability .
• Spectral Validation : Cross-check NMR splitting patterns (e.g., singlet for methyl groups) with computational predictions to confirm structural assignments .